molecular formula C7H9IO2 B3249949 (1R*,4R*,5R*)-4-Iodo-6-oxabicyclo[3.2.1]octan-7-one CAS No. 19914-92-2

(1R*,4R*,5R*)-4-Iodo-6-oxabicyclo[3.2.1]octan-7-one

Cat. No.: B3249949
CAS No.: 19914-92-2
M. Wt: 252.05 g/mol
InChI Key: ALVFLEWPYOOJPZ-HSUXUTPPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “(1R,4R,5R)-4-Hydroxy-6-oxabicyclo[3.2.1]octan-7-one” is structurally similar to the one you’re asking about . It has a molecular formula of C7H10O3, an average mass of 142.152 Da, and a monoisotopic mass of 142.062988 Da .


Molecular Structure Analysis

The molecular structure of “(1R,4R,5R)-4-Hydroxy-6-oxabicyclo[3.2.1]octan-7-one” consists of a bicyclic lactone with a tetrahydropyran ring .


Chemical Reactions Analysis

In oligomerization reactions, optically active DBOO, ( + )-(1R,5S)-6,8-dioxabicyclo[3.2.1]octan-7-one, gives only optically active tetra- and pentamer, while racemic DBOO gives optically inactive di-, tetra-, and pentamer .


Physical and Chemical Properties Analysis

The compound “(1R,4R,5R)-4-Hydroxy-6-oxabicyclo[3.2.1]octan-7-one” has a molecular formula of C7H10O3, an average mass of 142.152 Da, and a monoisotopic mass of 142.062988 Da .

Properties

IUPAC Name

(1R,4R,5R)-4-iodo-6-oxabicyclo[3.2.1]octan-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9IO2/c8-5-2-1-4-3-6(5)10-7(4)9/h4-6H,1-3H2/t4-,5-,6-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ALVFLEWPYOOJPZ-HSUXUTPPSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C2CC1C(=O)O2)I
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C[C@H]([C@H]2C[C@@H]1C(=O)O2)I
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9IO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

252.05 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Synthesis routes and methods

Procedure details

To a mixture of cyclohex-3-enecarboxylic acid (racemate, 42.0 g, 333 mmol), potassium iodide (72.0 g, 433 mmol) and sodium hydrogencarbonate (36.4 g, 433 mmol) in methylene chloride (750 mL) and water (750 mL) was added iodine (110.0 g, 433 mmol) at an internal temperature of 5° C., and the reaction mixture was stirred at room temperature for 3 hours. After quenched with 1 N aqueous sodium thiosulfate (1500 mL), the resulting mixture was extracted with methylene chloride (1000 mL×2). The combined organic layers were washed with aqueous sodium hydrogencarbonate (1000 mL), water (2000 mL) and brine (1000 mL), dried over anhydrous magnesium sulfate, filtered, then concentrated under reduced pressure. The precipitated crystals were collected by filtration and washed with hexane, followed by drying, to thereby give the title compound (80.2 g, 95%) as a white solid.
Quantity
42 g
Type
reactant
Reaction Step One
Quantity
72 g
Type
reactant
Reaction Step One
Quantity
36.4 g
Type
reactant
Reaction Step One
Quantity
750 mL
Type
solvent
Reaction Step One
Name
Quantity
750 mL
Type
solvent
Reaction Step One
Quantity
110 g
Type
reactant
Reaction Step Two
Yield
95%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(1R*,4R*,5R*)-4-Iodo-6-oxabicyclo[3.2.1]octan-7-one
Reactant of Route 2
(1R*,4R*,5R*)-4-Iodo-6-oxabicyclo[3.2.1]octan-7-one
Reactant of Route 3
(1R*,4R*,5R*)-4-Iodo-6-oxabicyclo[3.2.1]octan-7-one
Reactant of Route 4
(1R*,4R*,5R*)-4-Iodo-6-oxabicyclo[3.2.1]octan-7-one
Reactant of Route 5
(1R*,4R*,5R*)-4-Iodo-6-oxabicyclo[3.2.1]octan-7-one
Reactant of Route 6
(1R*,4R*,5R*)-4-Iodo-6-oxabicyclo[3.2.1]octan-7-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.